Cas no 2229611-72-5 (tert-butyl N-{2-[5-(2-methylcyclopropyl)furan-2-yl]-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-{2-[5-(2-methylcyclopropyl)furan-2-yl]-1-oxopropan-2-yl}carbamate
• CAS No: 2229611-72-5
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6613719
• PubChem ID: 165657308
• Update Time: 2025-08-05

tert-butyl N-{2-[5-(2-methylcyclopropyl)furan-2-yl]-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1895746
• tert-butyl N-{2-[5-(2-methylcyclopropyl)furan-2-yl]-1-oxopropan-2-yl}carbamate
• 2229611-72-5

• Inchi： 1S/C16H23NO4/c1-10-8-11(10)12-6-7-13(20-12)16(5,9-18)17-14(19)21-15(2,3)4/h6-7,9-11H,8H2,1-5H3,(H,17,19)
• InChI Key： HVJGZPPBWWJMQD-UHFFFAOYSA-N
• SMILES： O1C(C(C=O)(C)NC(=O)OC(C)(C)C)=CC=C1C1CC1C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-{2-[5-(2-methylcyclopropyl)furan-2-yl]-1-oxopropan-2-yl}carbamate

tert-butyl N-{2-[5-(2-methylcyclopropyl)furan-2-yl]-1-oxopropan-2-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-[5-(2-methylcyclopropyl)furan-2-yl]-1-oxopropan-2-yl}carbamate, with the CAS number NO2229611-72-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is notable for its unique structural features, which include a tert-butyl carbamate group and a 5-(2-methylcyclopropyl)furan moiety. These structural elements contribute to its potential as a bioactive molecule with diverse applications.

Recent studies have highlighted the importance of furan-containing compounds in drug discovery, particularly due to their ability to interact with various biological targets. The presence of the 5-(2-methylcyclopropyl)furan group in this compound suggests that it may exhibit potent biological activity, such as anti-inflammatory or antifungal properties. Researchers have explored the synthesis of similar compounds, focusing on optimizing their pharmacokinetic profiles to enhance bioavailability and efficacy.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the furan derivative and its subsequent coupling with the tert-butyl carbamate group. This approach ensures high purity and structural integrity, which are critical for its intended applications. The use of mild reaction conditions and catalysts has been reported to improve yield and reduce side reactions, making this synthesis method both efficient and scalable.

In terms of applications, this compound has shown promise in the development of novel agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenic processes makes it a potential candidate for fungicides or herbicides. Recent field trials have demonstrated its effectiveness in controlling fungal infections in crops, particularly in challenging environmental conditions. Furthermore, its low toxicity profile makes it an attractive option for sustainable agricultural practices.

The structural versatility of this compound also extends to its potential use in medicinal chemistry. The tert-butyl carbamate group is known for its stability and compatibility with various biological systems, making it suitable for drug delivery applications. Researchers have explored its use as a prodrug component, where it can be metabolized into active pharmacophores upon administration. This approach not only enhances drug efficacy but also minimizes adverse effects.

From a toxicological perspective, studies have shown that this compound exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully assess its safety profile. Regulatory agencies have emphasized the need for comprehensive toxicokinetic data to ensure compliance with international standards for chemical safety.

In conclusion, tert-butyl N-{2-[5-(2-methylcyclopropyl)furan-2-yl]-1-oxopropan-2-yl}carbamate represents a significant advancement in the development of bioactive compounds with diverse applications. Its unique structure, coupled with recent research findings, positions it as a valuable tool in both medicinal and agricultural sectors. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in addressing emerging challenges in these fields.